Cas no 62004-13-1 (2-Butenamide, N-(4-bromophenyl)-2-cyano-3-hydroxy-)

• Product name: 2-Butenamide, N-(4-bromophenyl)-2-cyano-3-hydroxy-
• CAS No: 62004-13-1
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 460906
• PubChem ID: 69605930

2-Butenamide, N-(4-bromophenyl)-2-cyano-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-(4-bromophenyl)-2-cyano-3-hydroxy-
• N-(4-bromophenyl)-2-cyano-3-hydroxybut-2-enamide
• SCHEMBL5914891
• 62004-13-1
• DTXSID90740988

• Inchi： InChI=1S/C11H9BrN2O2/c1-7(15)10(6-13)11(16)14-9-4-2-8(12)3-5-9/h2-5,15H,1H3,(H,14,16)
• InChI Key： LPHJXWRXWUDDMM-UHFFFAOYSA-N
• SMILES： CC(=C(C#N)C(=O)NC1=CC=C(C=C1)Br)O

Computed Properties

• Exact Mass: 279.98477
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12